Cas no 1806864-92-5 (2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine)

• Product Name: 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine
• CAS No: 1806864-92-5
• MF: C₈H₇BrClF₂N
• MW: 270.501687288284
• CID: 4863034
• Update Time: 2025-05-20

2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C8H7BrClF2N/c1-4-2-5(3-10)6(8(11)12)7(9)13-4/h2,8H,3H2,1H3
• InChI Key： ZENBTCFTBDWQRR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(CCl)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine

2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine (CAS No. 1806864-92-5)

The compound 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine, with the CAS registry number 1806864-92-5, is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique structural features and potential applications. The molecule's structure is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6, including a bromine atom, a chloromethyl group, a difluoromethyl group, and a methyl group. These substituents contribute to its distinct chemical properties and reactivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging both traditional and cutting-edge techniques. Researchers have employed various strategies such as nucleophilic aromatic substitution, coupling reactions, and directed metallation to construct the complex architecture of 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-end applications.

The structural complexity of this compound makes it an attractive candidate for use as an intermediate in the synthesis of bioactive molecules. For instance, its brominated position can serve as a reactive site for further functionalization, enabling the introduction of diverse substituents that may modulate biological activity. Recent studies have highlighted its potential as a precursor in the development of novel pharmaceutical agents targeting various therapeutic areas such as oncology and infectious diseases.

In addition to its role in drug discovery, 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine has shown promise in materials science applications. Its unique electronic properties derived from the pyridine ring and halogen substituents make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to participate in self-assembling structures and its compatibility with modern fabrication techniques for electronic devices.

The compound's physical properties, including its melting point, solubility, and stability under various conditions, have been extensively characterized. These studies provide critical insights into its handling and storage requirements. For example, its stability under thermal and oxidative conditions has been evaluated to ensure safe processing during large-scale synthesis.

From an environmental standpoint, understanding the fate and behavior of 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent research has focused on its biodegradation pathways and toxicity profiles to identify potential risks associated with its use.

In conclusion, 2-Bromo-4-(chloromethyl)-3-(difluoromethyl)-6-methylpyridine (CAS No. 1806864-92-5) stands out as a versatile building block with multifaceted applications across various scientific domains. Its intricate structure not only presents challenges in synthesis but also offers opportunities for innovation in drug development and materials science. As research continues to uncover new facets of this compound's properties and applications, it is poised to play an increasingly significant role in advancing modern chemistry.